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Compound of Interest

Compound Name: PROTAC IRAK4 degrader-6

Cat. No.: B15073259

This document provides crucial safety and logistical information for the handling and disposal
of PROTAC IRAK4 degrader-6. The following procedural guidance is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Compound Identification and Properties

PROTAC IRAK4 degrader-6 is a Cereblon-based proteolysis-targeting chimera (PROTAC)
designed to induce the degradation of Interleukin-1 Receptor-Associated Kinase 4 (IRAK4)[1]
[2]. IRAK4 is a critical mediator in innate immunity signaling pathways, and its degradation may
offer therapeutic benefits in autoimmune diseases, inflammation, and oncology[3].

Property Value Source
Molecular Formula C42H41F3N1208 [2]
Molecular Weight 898.85 g/mol [2]

CAS Number 2360530-72-7 [2]
Physical Appearance Not specified (likely a solid)

Solubility Not specified

Note: Specific quantitative data regarding toxicity, flammability, and exposure limits for
PROTAC IRAK4 degrader-6 are not publicly available. The safety recommendations provided
below are based on the Material Safety Data Sheet (MSDS) for a structurally related
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compound, PROTAC IRAK4 degrader-8, and general best practices for handling potent
research compounds.

Personal Protective Equipment (PPE) and Handling

Extreme caution should be exercised when handling PROTAC IRAK4 degrader-6 due to its
potential biological activity. The following PPE and handling procedures are mandatory to
minimize exposure risk.

Engineering Controls:

¢ Always handle the compound within a certified chemical fume hood or a powder containment
hood.

o Ensure a safety shower and eyewash station are readily accessible.

Personal Protective Equipment:

PPE Category Specification

Hand Protection Chemical-resistant gloves (e.qg., nitrile)

) Safety glasses with side shields or chemical
Eye Protection
safety goggles

, _ Laboratory coat. Consider disposable sleeves
Skin and Body Protection ]
for added protection.

Not required if handled in a fume hood. If
) ) weighing outside of a ventilated enclosure, a
Respiratory Protection ] ) )
NIOSH-approved respirator with an appropriate

particulate filter is recommended.

Handling Protocol:

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the
workspace within the fume hood by lining it with absorbent, disposable bench paper.
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» Weighing: If possible, weigh the compound in a powder containment hood. If not available,
carefully weigh the required amount in the chemical fume hood on a tared weigh paper or in
a suitable container. Avoid creating dust.

e Solubilization: Add the solvent to the solid compound slowly and carefully to avoid splashing.
If precipitation or phase separation occurs, sonication or gentle heating may be used to aid
dissolution[4].

o Storage: Store the solid compound and stock solutions as recommended by the supplier.
Typically, stock solutions are stored at -20°C for short-term use (up to 1 month) and -80°C for
long-term storage (up to 6 months)[4].

Disposal Plan

All waste generated from handling PROTAC IRAK4 degrader-6 must be treated as hazardous
chemical waste.

Waste Segregation:

e Solid Waste: Contaminated consumables such as gloves, weigh papers, pipette tips, and
bench paper should be collected in a dedicated, clearly labeled hazardous waste bag within
the fume hood.

e Liquid Waste: Unused solutions and contaminated solvents should be collected in a sealed,
properly labeled hazardous waste container. Do not mix with other waste streams unless
compatibility is confirmed.

Disposal Procedure:
o Seal all waste containers securely.

» Label containers clearly with "Hazardous Waste," the name of the compound ("PROTAC
IRAK4 degrader-6"), and the primary hazard (e.g., "Potent Compound,” "Chemical Waste").

» Arrange for waste pickup and disposal through your institution's Environmental Health and
Safety (EHS) department in accordance with local and federal regulations.
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Experimental Workflow for Handling PROTAC IRAK4
Degrader-6
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Caption: Workflow for the safe handling of PROTAC IRAK4 degrader-6.

IRAK4 Signaling and PROTAC Mechanism of Action

PROTAC IRAK4 degrader-6 functions by inducing the degradation of the IRAK4 protein.
IRAK4 is a key kinase in the signaling pathways initiated by Toll-like receptors (TLRs) and
Interleukin-1 receptors (IL-1Rs)[3][5]. These pathways are central to the innate immune
response and can become overactive in various inflammatory diseases. The PROTAC
molecule itself is heterobifunctional, with one end binding to IRAK4 and the other recruiting an
E3 ubiquitin ligase, in this case, Cereblon[2]. This proximity leads to the ubiquitination of
IRAK4, marking it for degradation by the proteasome[3]. By removing the entire IRAK4 protein,
both its kinase and scaffolding functions are eliminated, potentially offering a more profound
therapeutic effect than traditional kinase inhibitors[5][6].

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15073259?utm_src=pdf-body-img
https://www.benchchem.com/product/b15073259?utm_src=pdf-body
https://www.benchchem.com/product/b15073259?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6627720/
https://pubs.acs.org/doi/10.1021/acs.jmedchem.4c01305
https://www.medchemexpress.com/protac-irak4-degrader-6.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6627720/
https://pubs.acs.org/doi/10.1021/acs.jmedchem.4c01305
https://pubs.acs.org/doi/10.1021/acs.jmedchem.5c02127
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

PROTAC IRAK4
degrader-6

Cellular Process

S ST : : Ternary Complex
binds (Cereb'o” (29 L'gaseD @l (IRAK4-PROTAC-CRBN)

Y

' IRAK4 Protein ' Bl Ubiquitination of IRAK4

Proteasomal Degradation

Degraded IRAK4

Click to download full resolution via product page

Caption: Mechanism of action for PROTAC IRAK4 degrader-6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.medchemexpress.com/protac-irak4-degrader-6.html?locale=ko-KR
https://www.medchemexpress.com/protac-irak4-degrader-6.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6627720/
https://www.medchemexpress.com/kt-474.html
https://pubs.acs.org/doi/10.1021/acs.jmedchem.4c01305
https://pubs.acs.org/doi/10.1021/acs.jmedchem.5c02127
https://www.benchchem.com/product/b15073259#personal-protective-equipment-for-handling-protac-irak4-degrader-6
https://www.benchchem.com/product/b15073259#personal-protective-equipment-for-handling-protac-irak4-degrader-6
https://www.benchchem.com/product/b15073259#personal-protective-equipment-for-handling-protac-irak4-degrader-6
https://www.benchchem.com/product/b15073259#personal-protective-equipment-for-handling-protac-irak4-degrader-6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15073259?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

